Cas no 299924-97-3 (Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate)

• Product Name: Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate
• CAS No: 299924-97-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5039465
• PubChem ID: 11160256
• Update Time: 2025-11-01

Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate
• methyl 1-methyl-2-oxoquinoline-6-carboxylate
• Methyl1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate
• 299924-97-3
• CS-0161793
• D86158
• BS-48365

• Inchi： 1S/C12H11NO3/c1-13-10-5-3-9(12(15)16-2)7-8(10)4-6-11(13)14/h3-7H,1-2H3
• InChI Key： WCRVRGVFTYLOPJ-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=C(C(=O)OC)C=CC=2N1C

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate

Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate (CAS No. 299924-97-3): A Comprehensive Overview

Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate (CAS No. 299924-97-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The unique structural features of Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a quinoline core with additional functional groups that enhance its pharmacological properties. Specifically, the presence of a methyl group at the 1-position and a carboxylate group at the 6-position contributes to its distinct chemical and biological characteristics. These modifications not only influence its solubility and stability but also play a crucial role in its interaction with biological targets.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in treating various diseases, including infectious diseases and cancer. The< strong>1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate moiety has been found to exhibit inhibitory activity against several enzymes and receptors involved in pathogenic processes. This has prompted researchers to explore its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate is its ability to modulate key biological pathways. For instance, studies have shown that this compound can interfere with the replication cycle of certain viruses by inhibiting essential viral enzymes. Additionally, it has demonstrated anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. These findings highlight its potential as a multifunctional therapeutic agent.

The synthesis of Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and esterification. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic methodologies have been employed to optimize the process, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

Evaluation of the pharmacokinetic properties of Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). These studies indicate that the compound exhibits good bioavailability and moderate metabolic stability, making it a suitable candidate for further preclinical and clinical development. Additionally, preliminary toxicological assessments have shown that it is well-tolerated at relevant doses, suggesting a favorable safety profile.

The application of computational chemistry techniques has further enhanced our understanding of the interactions between Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate and biological targets. Molecular docking studies have identified specific binding pockets on enzymes and receptors where this compound can exert its effects. These insights have guided the design of derivatives with improved pharmacological properties.

In conclusion, Methyl 1-methyl-2-oxo-1,2-dihydroquinoline-6-carboxylate (CAS No. 299924-97-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for novel therapeutic agents. Continued research into this compound is expected to yield further insights into its potential applications in human health.